Cas no 332118-15-7 (6-bromo-4-phenyl-N-3-(piperidine-1-carbonyl)phenylquinazolin-2-amine)

• Product Name: 6-bromo-4-phenyl-N-3-(piperidine-1-carbonyl)phenylquinazolin-2-amine
• CAS No: 332118-15-7
• MF: C₂₆H₂₃BrN₄O
• MW: 487.391024827957
• CID: 1456435
• PubChem ID: 3126560
• Update Time: 2025-09-23

6-bromo-4-phenyl-N-3-(piperidine-1-carbonyl)phenylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[3-[(6-bromo-4-phenyl-2-quinazolinyl)amino]benzoyl]-
• 6-bromo-4-phenyl-N-3-(piperidine-1-carbonyl)phenylquinazolin-2-amine
• [3-[(6-bromo-4-phenylquinazolin-2-yl)amino]phenyl]-piperidin-1-ylmethanone
• SR-01000427224
• Oprea1_316831
• AKOS000638546
• Z111781012
• SR-01000427224-1
• F0411-0061
• (3-((6-bromo-4-phenylquinazolin-2-yl)amino)phenyl)(piperidin-1-yl)methanone
• 332118-15-7
• 6-BROMO-4-PHENYL-N-[3-(PIPERIDINE-1-CARBONYL)PHENYL]QUINAZOLIN-2-AMINE
• AB00667757-01
• Oprea1_567085
• SCHEMBL5786707

• Inchi： 1S/C26H23BrN4O/c27-20-12-13-23-22(17-20)24(18-8-3-1-4-9-18)30-26(29-23)28-21-11-7-10-19(16-21)25(32)31-14-5-2-6-15-31/h1,3-4,7-13,16-17H,2,5-6,14-15H2,(H,28,29,30)
• InChI Key： ZDHUOTGQFANOOE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C1C=CC=CC=1)N=C(N=2)NC1=CC=CC(=C1)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 486.10569
• Monoisotopic Mass: 486.10552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 58.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines